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Cat. No.: B12649075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

analytical methodologies, and handling considerations for 2,3,4,5-tetramethylhexane. While a

simple branched alkane, a thorough understanding of its characteristics is crucial for its

application as a solvent, reference compound, or in other research capacities. This document

consolidates key data into accessible tables and provides a detailed protocol for purity

assessment using Gas Chromatography-Mass Spectrometry (GC-MS). Notably, a review of

current literature indicates no significant biological activity or direct application in drug

development signaling pathways for this molecule.

Introduction
2,3,4,5-Tetramethylhexane is a saturated, branched-chain alkane with the chemical formula

C10H22.[1] As an isomer of decane, it possesses a unique molecular structure that influences

its physical and chemical properties. This guide serves as a technical resource for

professionals in research and development who may encounter or utilize this compound. A

clear understanding of its molecular weight, boiling point, density, and analytical signatures is

essential for its proper use in experimental settings.
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The properties of 2,3,4,5-tetramethylhexane are summarized in the table below. This data is

critical for predicting its behavior in various experimental conditions and for developing

appropriate analytical methods.

Property Value Reference(s)

Molecular Formula C10H22 [2][3]

Molecular Weight 142.28 g/mol [1][2]

CAS Number 52897-15-1 [1][2]

IUPAC Name 2,3,4,5-tetramethylhexane [1]

Density 0.746 g/cm³ [2]

Boiling Point 156.2 °C to 161 °C [2][3][4]

Melting Point -12.59 °C [2]

Refractive Index 1.4181 [2]

Flash Point 42.8 °C [5]

Vapor Pressure 3.77 mmHg at 25°C [5]

Critical Temperature 331 °C [4]

Critical Pressure 19.5 atm [4]

Kovats Retention Index
923 (Standard non-polar

column)
[1][6]

Experimental Protocol: Purity Assessment by Gas
Chromatography-Mass Spectrometry (GC-MS)
The purity of 2,3,4,5-tetramethylhexane is crucial for its application in sensitive research. GC-

MS is the standard method for determining the purity and identifying potential isomeric or other

impurities.

Objective: To quantify the purity of a 2,3,4,5-tetramethylhexane sample and identify any

contaminants.
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Materials:

2,3,4,5-tetramethylhexane sample

High-purity hexane (or other suitable solvent) for dilution

Autosampler vials with septa

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Non-polar capillary column (e.g., DB-5ms, HP-5ms)

Methodology:

Sample Preparation:

Prepare a 1% (v/v) solution of the 2,3,4,5-tetramethylhexane sample in high-purity

hexane.

Transfer the solution to an autosampler vial and cap securely.

Prepare a blank sample containing only the high-purity hexane.

GC-MS Instrument Parameters (Example):

Injector Temperature: 250 °C

Injection Volume: 1 µL

Split Ratio: 50:1

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C
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Hold at 250 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Electron Ionization (EI) Energy: 70 eV

Mass Scan Range: 40-400 amu

Data Acquisition and Analysis:

Inject the blank sample to identify any solvent-related impurities or system contaminants.

Inject the prepared 2,3,4,5-tetramethylhexane sample.

Integrate the peaks in the resulting chromatogram. The purity is calculated as the

percentage of the area of the main peak relative to the total area of all peaks.

The mass spectrum of the main peak should be compared to a reference library (e.g.,

NIST) to confirm the identity of 2,3,4,5-tetramethylhexane.

Analyze the mass spectra of any impurity peaks for tentative identification. Common

impurities may include other C10 isomers.[7]

Analytical Workflow for 2,3,4,5-Tetramethylhexane
The following diagram illustrates the logical workflow for the analysis of a 2,3,4,5-
tetramethylhexane sample.
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GC-MS Analysis Workflow for 2,3,4,5-Tetramethylhexane
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Caption: Workflow for Purity Analysis of 2,3,4,5-Tetramethylhexane.
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Biological Activity and Relevance in Drug
Development
A thorough review of scientific literature and chemical databases reveals a lack of significant

reported biological activity for 2,3,4,5-tetramethylhexane. As a simple, non-functionalized

alkane, it is not expected to interact specifically with biological macromolecules or participate in

signaling pathways. Consequently, this compound is not a focus of current drug development

efforts. Its primary relevance to the pharmaceutical industry is likely as a non-polar solvent or

as a component in complex hydrocarbon mixtures.

Safety and Handling
2,3,4,5-Tetramethylhexane should be handled with appropriate safety precautions in a

laboratory setting.

General Handling: Use in a well-ventilated area. Avoid inhalation of vapors and contact with

skin and eyes.[8] Wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[8]

Skin Contact: Wash the affected area with soap and water.[8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[8]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[8]

Fire Safety: 2,3,4,5-tetramethylhexane is flammable. Use appropriate extinguishing media

such as dry chemical, carbon dioxide, or alcohol-resistant foam in case of a fire.[8]

Conclusion
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2,3,4,5-Tetramethylhexane is a well-characterized branched alkane with a molecular weight of

142.28 g/mol . While it lacks known biological activity relevant to drug development, a

comprehensive understanding of its physicochemical properties and analytical characterization

is vital for its use in research and industrial applications. The provided GC-MS protocol offers a

reliable method for purity assessment, ensuring the quality and consistency of the compound in

experimental setups. Adherence to standard safety protocols is essential when handling this

flammable hydrocarbon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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